Cas no 1223730-98-0 (1-[(5-chlorothiophen-2-yl)methyl]piperidin-4-ol)

• Product Name: 1-[(5-chlorothiophen-2-yl)methyl]piperidin-4-ol
• CAS No: 1223730-98-0
• MF: C₁₀H₁₄ClNOS
• MW: 231.742260456085
• CID: 5558154
• Update Time: 2025-06-08

1-[(5-chlorothiophen-2-yl)methyl]piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 1-[(5-chloro-2-thienyl)methyl]-
• 1-[(5-Chlorothiophen-2-yl)methyl]piperidin-4-ol
• 1-[(5-chlorothiophen-2-yl)methyl]piperidin-4-ol

• Inchi： 1S/C10H14ClNOS/c11-10-2-1-9(14-10)7-12-5-3-8(13)4-6-12/h1-2,8,13H,3-7H2
• InChI Key： KQUXBEQLKJQMTC-UHFFFAOYSA-N
• SMILES： N1(CC2SC(Cl)=CC=2)CCC(O)CC1

Additional information on 1-[(5-chlorothiophen-2-yl)methyl]piperidin-4-ol

Chemical Profile of 1-[(5-chlorothiophen-2-yl)methyl]piperidin-4-ol (CAS No: 1223730-98-0)

1-[(5-chlorothiophen-2-yl)methyl]piperidin-4-ol, identified by its Chemical Abstracts Service (CAS) number 1223730-98-0, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a piperidine core linked to a chlorothiophene moiety, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of both aromatic and heterocyclic rings in its structure suggests a rich interplay of electronic and steric effects, which are crucial for modulating biological activity.

The compound’s piperidin-4-ol backbone is a common pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. Piperidine derivatives are widely explored in the development of central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The introduction of a 5-chlorothiophen-2-yl group at the 1-position of the piperidine ring introduces additional functional diversity, potentially enhancing binding affinity and selectivity. Chlorothiophene derivatives have been studied for their antimicrobial, antifungal, and anti-inflammatory properties, making this compound a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The 1-[(5-chlorothiophen-2-yl)methyl]piperidin-4-ol scaffold has been modeled against various protein targets, revealing potential interactions with enzymes involved in metabolic pathways and signaling cascades. For instance, studies suggest that this compound may interact with serine/threonine kinases, which are implicated in cancer progression and inflammatory diseases. The chlorothiophene ring’s ability to engage in π-stacking interactions with aromatic residues in proteins further enhances its binding potential.

In vitro studies have begun to elucidate the pharmacological profile of 1-[(5-chlorothiophen-2-yl)methyl]piperidin-4-ol. Initial assays indicate that the compound exhibits moderate activity against certain kinases, with IC50 values ranging from nanomolar to micromolar concentrations. These findings align with the growing interest in kinase inhibitors as therapeutic agents. Additionally, the compound’s solubility profile has been optimized for better bioavailability, suggesting its suitability for preclinical development.

The synthesis of 1-[(5-chlorothiophen-2-yl)methyl]piperidin-4-ol involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. Key steps include the formation of the piperidine ring through reductive amination or cyclization reactions, followed by functionalization with the 5-chlorothiophenyl group via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Advances in catalytic systems have enabled more efficient and selective transformations, reducing byproduct formation and improving overall yields.

One of the most compelling aspects of this compound is its potential for structure-based drug design. High-resolution crystal structures of protein-ligand complexes have provided valuable insights into how 1-[(5-chlorothiophen-2-yl)methyl]piperidin-4-ol interacts with biological targets at an atomic level. These structures have guided medicinal chemists in designing analogs with enhanced potency and reduced off-target effects. For example, modifications to the chlorothiophene ring have been explored to improve metabolic stability while maintaining biological activity.

The role of 1-(5-chlorothiophen)-2-methyl)piperidin derivatives in addressing unmet medical needs is underscored by ongoing clinical trials targeting chronic diseases. While this specific compound may not yet be in clinical development, related scaffolds have shown promise in treating conditions such as Alzheimer’s disease and rheumatoid arthritis. The ability to fine-tune pharmacokinetic properties through structural modifications makes this class of compounds highly attractive for drug development pipelines.

Environmental considerations also play a crucial role in modern drug design. The synthesis and application of 1-(5-chlorothiophen)-2-methyl)piperidin derivatives must adhere to green chemistry principles to minimize environmental impact. Researchers are exploring solvent-free reactions, catalytic recycling systems, and biodegradable intermediates to achieve sustainable production processes. These efforts align with global initiatives to promote eco-friendly pharmaceutical manufacturing.

Future directions for research on 1-(5-chlorothiophen)-2-methyl)piperidin derivatives include exploring their role in modulating neural pathways associated with mood disorders and neurodegenerative diseases. Preclinical studies are warranted to evaluate their efficacy and safety profiles further. Additionally, investigating their potential as prodrugs or combination therapies could expand their therapeutic applications significantly.

In conclusion,1-(5-chlorothiophen)-2-methyl)piperidin derivatives represent a promising area of research within pharmaceutical chemistry. Their unique structural features offer opportunities for developing novel therapeutic agents targeting various diseases. As computational tools continue to advance and synthetic methodologies improve,1-(5-chlorothiophen)-2-methyl)piperidin will likely play an increasingly important role in future drug discovery efforts.